Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-3-methyl-, 1-oxide

• CAS No.: 81167-56-8
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfonyl]-3-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C15H17NO3S/c1-11-6-7-12(2)14(9-11)10-20(18,19)15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
• InChI Key: WSYIZLFZUDANGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=C(C=CC=[N+]2[O-])C

Description

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-3-methyl-, 1-oxide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4.0 g of 2-[((2,5-dimethylphenyl)methyl)thio]-3-methylpyridine-1-oxide in 50 mL of methanol, cooled to 3° C., was added a solution of 14.1 g of Oxone® in 50 mL of water over a period of 50 minutes. The reaction mixture was stirred at 24° C. overnight and then diluted with 200 mL of water. The product was extracted into chloroform and dried over magnesium sulfate. Evaporation of solvent under reduced pressure gave 4.1 g of 2-[((2,5-dimethylphenyl)methyl)sulfonyl]-3-methylpyridine-1-oxide as a white crystalline solid, having a melting point of 171–173° C. The 1H NMR spectrum (CDCl3) was in agreement with the expected structure.